2-Amino-4-(4-chloro-3-methyl-1h-pyrazol-1-yl)butanoic acid

Catalog No.
S15928480
CAS No.
M.F
C8H12ClN3O2
M. Wt
217.65 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2-Amino-4-(4-chloro-3-methyl-1h-pyrazol-1-yl)butan...

Product Name

2-Amino-4-(4-chloro-3-methyl-1h-pyrazol-1-yl)butanoic acid

IUPAC Name

2-amino-4-(4-chloro-3-methylpyrazol-1-yl)butanoic acid

Molecular Formula

C8H12ClN3O2

Molecular Weight

217.65 g/mol

InChI

InChI=1S/C8H12ClN3O2/c1-5-6(9)4-12(11-5)3-2-7(10)8(13)14/h4,7H,2-3,10H2,1H3,(H,13,14)

InChI Key

NZZWCFOGEZVQCH-UHFFFAOYSA-N

Canonical SMILES

CC1=NN(C=C1Cl)CCC(C(=O)O)N

2-Amino-4-(4-chloro-3-methyl-1H-pyrazol-1-yl)butanoic acid is a chemical compound notable for its unique structure, which includes an amino group, a chloro-substituted pyrazole moiety, and a branched butanoic acid backbone. Its molecular formula is C8H12ClN3O2C_8H_{12}ClN_3O_2 with a molecular weight of approximately 217.65 g/mol. This compound belongs to a class of pyrazole derivatives that are often explored for their potential biological activities and applications in medicinal chemistry, particularly due to the presence of the chloro group, which enhances its binding affinity to specific molecular targets.

, including:

  • Oxidation: This may lead to the formation of carboxylic acids or ketones.
  • Reduction: The compound can be reduced to form alcohols or amines.
  • Substitution: It can participate in nucleophilic substitution reactions, allowing for the formation of substituted pyrazoles with various functional groups.

Research indicates that 2-amino-4-(4-chloro-3-methyl-1H-pyrazol-1-yl)butanoic acid exhibits potential biological activities, particularly in antimicrobial and anticancer properties. The unique structural features contribute to its ability to interact with specific enzymes or receptors involved in various biological pathways. Compounds with similar structures have shown inhibitory effects on cancer cell proliferation, suggesting that this compound could serve as a lead in drug development.

The synthesis of 2-amino-4-(4-chloro-3-methyl-1H-pyrazol-1-yl)butanoic acid typically involves several steps:

  • Formation of the Pyrazole Ring: The pyrazole ring is synthesized by reacting hydrazine with a β-diketone under acidic conditions.
  • Chlorination and Methylation: The pyrazole ring undergoes chlorination and methylation using reagents such as thionyl chloride and methyl iodide.
  • Attachment to Butanoic Acid: The chlorinated and methylated pyrazole is then attached to a butanoic acid backbone through a nucleophilic substitution reaction.

For industrial production, continuous flow reactors may be employed to enhance efficiency and ensure consistent quality during production.

2-Amino-4-(4-chloro-3-methyl-1H-pyrazol-1-yl)butanoic acid has various applications in scientific research:

  • Medicinal Chemistry: It serves as a building block for synthesizing pharmaceutical compounds with potential therapeutic effects.
  • Organic Synthesis: The compound acts as an intermediate in the synthesis of more complex organic molecules.
  • Material Science: It is utilized in developing new materials with specific properties such as conductivity or fluorescence.

Interaction studies have demonstrated that 2-amino-4-(4-chloro-3-methyl-1H-pyrazol-1-yl)butanoic acid interacts with specific protein targets. These interactions can lead to modulation of enzyme activity or receptor signaling pathways. For instance, compounds with similar structures have been studied for their ability to inhibit specific kinases involved in cancer progression, indicating that this compound could also play a role in targeted therapies.

Several compounds share structural similarities with 2-amino-4-(4-chloro-3-methyl-1H-pyrazol-1-yl)butanoic acid. Below is a comparison highlighting their uniqueness:

Compound NameStructureNotable Features
4-Chloro-3-methyl-1H-pyrazoleC₄H₄ClN₃A simpler compound with similar structural features but lacking the butanoic acid moiety.
2-Amino-4-(4-chloro-1H-pyrazol-1-yl)butanoic acidC₈H₁₂ClN₃O₂Similar but without the methyl group on the pyrazole ring.
2-(3-amino-4-methyl-1H-pyrazol-1-yl)butanoic acidC₈H₁₃N₃O₂Contains an amino group but differs in the pyrazole substitution pattern.

Uniqueness: The uniqueness of 2-amino-4-(4-chloro-3-methyl-1H-pyrazol-1-yl)butanoic acid lies in its specific substitution pattern, which imparts distinct chemical and biological properties not found in other similar compounds. Its combination of an amino group, chloro substituent, and branched butanoic acid structure enhances its potential as a therapeutic agent.

XLogP3

-2

Hydrogen Bond Acceptor Count

4

Hydrogen Bond Donor Count

2

Exact Mass

217.0618043 g/mol

Monoisotopic Mass

217.0618043 g/mol

Heavy Atom Count

14

Explore Compound Types